N-(2-methoxyethyl)piperazine-1-carboxamide hydrochloride

• IUPAC Name: N-(2-methoxyethyl)piperazine-1-carboxamide;hydrochloride
• InChI: InChI=1S/C8H17N3O2.ClH/c1-13-7-4-10-8(12)11-5-2-9-3-6-11;/h9H,2-7H2,1H3,(H,10,12);1H
• InChI Key: SCZKKYWUAKLZIY-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCNCC1.Cl
• Molecular Formula: C8H18ClN3O2
• Molecular Weight: 223.70 g/mol

Description

It is known for its unique structure, which includes a piperazine ring substituted with a methoxyethyl group and a carboxamide group, making it a versatile compound for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)piperazine-1-carboxamide hydrochloride typically involves the reaction of piperazine with 2-methoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using continuous flow reactors. This method allows for better control over reaction parameters and scalability. The use of automated systems ensures consistent quality and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)piperazine-1-carboxamide hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carboxamide group to an amine group.

Substitution: The methoxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

N-(2-methoxyethyl)piperazine-1-carboxamide hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)piperazine-1-carboxamide hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyethyl)piperazine-2-carboxamide
• N-(2-methoxyethyl)piperazine-1-carboxamide

Uniqueness

N-(2-methoxyethyl)piperazine-1-carboxamide hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it valuable for specific research and industrial applications .